Cas no 1181816-12-5 (Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate)

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate is a spirocyclic compound featuring a fused bicyclic structure with a ketone functionality at the 6-position. This scaffold is of interest in medicinal chemistry due to its rigid, three-dimensional architecture, which can enhance binding selectivity and metabolic stability in drug design. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic versatility, enabling further functionalization under mild conditions. Its spirocyclic core is valuable for constructing constrained peptidomimetics or bioactive heterocycles. The compound’s well-defined stereochemistry and stability make it a useful intermediate in the synthesis of complex molecules, particularly for applications in pharmaceuticals and agrochemicals.
Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate structure
1181816-12-5 structure
Product Name:Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
CAS No:1181816-12-5
MF:C11H17NO3
MW:211.257583379745
MDL:MFCD15071430
CID:827806
PubChem ID:52333005
Update Time:2025-11-02

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
    • 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester
    • 6-Oxo-2-aza-spiro[3.3]heptane-2-carboxylic acid tert-butyl ester
    • ACMC-2099wc
    • AG-D-40442
    • AS98
    • CTK4B0598
    • SureCN6114857
    • Tert-butyl 6-oxo-2-aza-spiro[3.3]heptane-2-carboxylate
    • N-Boc-2-azaspiro[3.3]heptan-6-one
    • 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylicacid tert-butyl ester
    • HQHRAGXKFOTSQE-UHFFFAOYSA-N
    • BCP09342
    • TRA0080821
    • RP07432
    • A
    • SY017377
    • CS-D0133
    • DB-030406
    • MFCD15071430
    • tert-butyl6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
    • (E,Z,E)-6-(4-Chloro-3-methoxyphenyl)-2-(methoxymethylene)-3-methyl-3,5-hexadienoic Acid Methyl Ester;
    • W-204968
    • J-518976
    • 2-Boc-6-oxo-2-azaspiro[3.3]heptane
    • SCHEMBL6114857
    • tert-butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate
    • SS-4897
    • DTXCID70631224
    • AKOS011317737
    • EN300-59774
    • DTXSID30680475
    • 2-Boc-2-azaspiro[3.3]heptane-6-one
    • TS-03009
    • tert-butyl 6-oxo-2-aza-spiro[3.3]-heptane-2-carboxylate
    • 1181816-12-5
    • Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
    • MDL: MFCD15071430
    • Inchi: 1S/C11H17NO3/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(13)5-11/h4-7H2,1-3H3
    • InChI Key: HQHRAGXKFOTSQE-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

  • Exact Mass: 211.12091
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 0.5

Experimental Properties

  • PSA: 46.61

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Security Information

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Pricemore >>

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